Cas no 2138107-65-8 (4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one
• CAS No: 2138107-65-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6101968
• PubChem ID: 165490738
• Update Time: 2025-11-01

4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138107-65-8
• EN300-1156601
• 4-methyl-3-(2-methylpropanoyl)cyclohexan-1-one
• 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one

• Inchi： 1S/C11H18O2/c1-7(2)11(13)10-6-9(12)5-4-8(10)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： SOZVGWITWPLAND-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one

Introduction to 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one (CAS No. 2138107-65-8) and Its Emerging Applications in Chemical Biology

4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one, identified by the chemical compound identifier CAS No. 2138107-65-8, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of cyclohexanone derivatives, characterized by a cyclohexane ring substituted with a methyl group at the 4-position and an isobutyroyl (2-methylpropanoyl) group at the 3-position. The presence of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one exhibits a balance between lipophilicity and metabolic stability, which are critical factors in drug design. The cyclohexanone core provides a rigid framework that can be readily modified to enhance binding affinity to biological targets. Furthermore, the isobutyroyl side chain introduces a region of increased electrophilicity, which can be exploited for covalent interactions with biological macromolecules. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate biological pathways associated with human diseases. 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one has emerged as a particularly interesting molecule due to its ability to interact with various enzymatic and protein targets. For instance, studies have demonstrated its potential as an inhibitor of certain proteases, which are implicated in inflammatory and degenerative diseases. The compound’s ability to disrupt pathological protein-protein interactions without significant off-target effects makes it an attractive candidate for therapeutic intervention.

One of the most compelling aspects of 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one is its versatility in chemical modification. Researchers have leveraged this compound’s scaffold to develop libraries of derivatives with enhanced bioactivity and selectivity. By strategically introducing additional functional groups or altering the substitution pattern on the cyclohexane ring, chemists can fine-tune the pharmacological properties of the molecule. This flexibility has enabled the development of novel compounds that exhibit potent activity against targets such as kinases, transcription factors, and ion channels.

The synthesis of 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one presents an interesting challenge due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as asymmetric hydrogenation and cross-coupling reactions have enabled the efficient construction of enantiomerically pure forms of this compound, which is crucial for evaluating its pharmacological potential. These synthetic advancements have not only facilitated academic research but also opened doors for industrial applications in drug discovery.

Recent preclinical studies have highlighted the therapeutic potential of derivatives inspired by 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one. For example, researchers have reported promising results in animal models of neurodegenerative diseases, where modified analogs of this compound have demonstrated neuroprotective effects. Additionally, there is growing evidence suggesting that this scaffold may be useful in oncology, particularly in targeting pathways involved in cancer cell proliferation and survival. These findings underscore the importance of exploring structurally diverse molecules like 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one for developing next-generation therapeutics.

The future direction of research on 4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify new applications for this compound. Furthermore, the development of innovative delivery systems will be essential for realizing its full therapeutic potential in clinical settings.

In conclusion,4-Methyl-3-(2-methylpropanoyl)cyclohexan-1-one (CAS No. 2138107-65-8) represents a structurally fascinating molecule with significant promise in chemical biology and drug discovery. Its unique pharmacophoric features, synthetic accessibility, and potential therapeutic applications make it a compelling focus for ongoing research efforts aimed at addressing unmet medical needs.